Cas no 80545-49-9 (2,4(1H,3H)-Pyrimidinedione, 5-[3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-[3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-
• CAS No: 80545-49-9
• MF: C₂₁H₃₈N₂O₇Si₂
• MW: 486.706628322601
• CID: 6641946
• Update Time: 2026-03-12

2,4(1H,3H)-Pyrimidinedione, 5-[3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-[3,5-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-β-D-ribofuranosyl]-

• Inchi： 1S/C21H38N2O7Si2/c1-11(2)31(12(3)4)27-10-16-19(29-32(30-31,13(5)6)14(7)8)17(24)18(28-16)15-9-22-21(26)23-20(15)25/h9,11-14,16-19,24H,10H2,1-8H3,(H2,22,23,25,26)/t16-,17+,18+,19-/m1/s1
• InChI Key： UDNONSPJEFNIKP-YDZRNGNQSA-N
• SMILES： C1(=O)NC=C([C@@H]2O[C@@H]3CO[Si](C(C)C)(C(C)C)O[Si](O[C@H]3[C@H]2O)(C(C)C)C(C)C)C(=O)N1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• pka: 8.39±0.10(Predicted)